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Compound of Interest

Compound Name: CH6953755

Cat. No.: B10824790

Technical Support Center: CH6953755 Experiments

This guide provides troubleshooting advice and answers to frequently asked questions for
researchers using CH6953755, a potent and selective inhibitor of YES1 kinase.

Frequently Asked Questions (FAQSs)

Q1: What is CH6953755 and what is its primary mechanism of action?

CH6953755 is a potent, orally active, and selective small molecule inhibitor of YES1 kinase, a
non-receptor tyrosine kinase belonging to the SRC family.[1][2][3][4] It exhibits high selectivity
with an IC50 of 1.8 nM for YES1.[1][2][3] The primary mechanism of action is the inhibition of
YESL1 kinase activity, which prevents the autophosphorylation of YES1 at the Tyr426 residue.[1]
[5] This inhibition of YES1 leads to the suppression of downstream signaling pathways, notably
involving the transcriptional coactivator Yes-associated protein 1 (YAP1), and demonstrates
anti-tumor activity in cancers characterized by YES1 gene amplification.[5][6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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